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Compound of Interest

Compound Name: 2-Phenylbutan-2-ol

Cat. No.: B073489

Introduction

2-Phenylbutan-2-ol is a tertiary alcohol that presents as a liquid at standard ambient
temperature and pressure.[1] This physical state precludes purification by traditional
recrystallization methods, which are designed for solid compounds. However, for researchers
requiring a high-purity sample, a specialized low-temperature recrystallization procedure can
be employed. This technique is predicated on the principle that the solubility of a compound in
a given solvent decreases as the temperature is lowered. By dissolving the 2-phenylbutan-2-
ol in a suitable solvent at a temperature where it is fully miscible, and then gradually cooling
the solution to a temperature below the compound's melting point, it is possible to induce
crystallization. The solid can then be separated from the impurities, which remain dissolved in
the cold solvent. This document provides a detailed protocol for the low-temperature
recrystallization of 2-Phenylbutan-2-ol, intended for use by researchers and professionals in
drug development and organic synthesis.

Data Presentation

A successful recrystallization hinges on the selection of an appropriate solvent and a clear
understanding of the physical properties of the compound and solvent. The ideal solvent will
dissolve the compound at temperatures above its melting point but will have limited solvating
power at very low temperatures. Based on the non-polar nature of 2-Phenylbutan-2-ol and
available data, hexane is a promising solvent candidate.[2][3]
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Property[1][2][3]1[4] 2-Phenylbutan-2-ol Hexane

Molecular Formula C10H140 CeH14

Molecular Weight 150.22 g/mol 86.18 g/mol

Melting Point Approximately -5 °C -95 °C

Boiling Point 107-108 °C (at 20 mmHg) 69 °C

Density 0.977 g/mL (at 25 °C) 0.659 g/mL (at 25 °C)

Experimental Protocol

This protocol outlines the procedure for the low-temperature recrystallization of 2-

Phenylbutan-2-ol. Personal protective equipment (PPE), including safety goggles, a lab coat,

and appropriate gloves, should be worn at all times. All procedures involving flammable

solvents should be conducted in a certified chemical fume hood.

Materials:

e Crude 2-Phenylbutan-2-ol

e Hexane (anhydrous)

e Dryice

e Acetone or Isopropanol

e Round-bottom flask

o Magnetic stirrer and stir bar

o Heating mantle or water bath

e Low-temperature thermometer

» Dewar flask or insulated container for cold bath

¢ Pre-chilled Biichner funnel and filter flask
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« Filter paper

e Vacuum source
Procedure:

o Dissolution:

o Place 10.0 g of crude 2-Phenylbutan-2-ol into a 100 mL round-bottom flask equipped with

a magnetic stir bar.
o Add a minimal amount of hexane (e.g., 10-15 mL) to the flask.

o Gently warm the mixture to approximately 0-5 °C using a chilled water bath while stirring
until the 2-Phenylbutan-2-ol is fully dissolved. Add more hexane dropwise if necessary to
achieve complete dissolution at this temperature.

e Cooling and Crystallization:

o Prepare a cold bath by carefully adding small pieces of dry ice to a Dewar flask containing
acetone or isopropanol. The temperature should be monitored and maintained at or below
-78 °C.

o Slowly lower the round-bottom flask containing the 2-Phenylbutan-2-ol solution into the
cold bath.

o Continue to stir the solution slowly as it cools. The slow cooling rate is crucial for the
formation of pure crystals.

o As the solution cools, crystals of 2-Phenylbutan-2-ol should begin to form. Allow the
solution to crystallize for at least 30 minutes in the cold bath.

« Isolation of Crystals:

o Pre-chill a Buchner funnel and filter flask by rinsing them with a small amount of the cold
hexane/acetone from the bath.
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o Once crystallization is complete, quickly filter the cold slurry through the pre-chilled
Bichner funnel under vacuum.

o Wash the collected crystals with a small amount of ice-cold hexane (pre-chilled in the cold
bath) to remove any residual impurities.

e Drying:
o Keep the crystals under vacuum for a few minutes to remove as much solvent as possible.

o Transfer the purified crystals to a pre-weighed watch glass and allow them to dry
completely in a desiccator. The final product should be stored in a tightly sealed container
at a low temperature to maintain its solid state.

Visualizations

Low-Temperature Recrystallization of 2-Phenylbutan-2-ol

Dry the purified crystals under vacuum
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Dissolve crude 2-Phenylbutan-2-ol in minimal hot hexane

Step 2: Cooling & Crystallizajon
Slowly cool the solution in a dry ice/acetone bath
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Allow crystals to form

J Vacuum filter the cold slurry

Wash crystals with ice-cold hexane
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Caption: Workflow for the low-temperature recrystallization of 2-Phenylbutan-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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